molecular formula C28H38O6 B1261915 methyl lucidenate F

methyl lucidenate F

Cat. No. B1261915
M. Wt: 470.6 g/mol
InChI Key: ZXYSCJISDAKHPX-IRFVERNZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl lucidenate F is a triterpenoid.

Scientific Research Applications

Cytotoxic Activity

Methyl lucidenate F, along with other triterpenoids isolated from Ganoderma lucidum, has demonstrated significant cytotoxic activity against various tumor cells. This includes activity against Hep G2, Hep G2,2,15, and P-388 tumor cells, suggesting potential applications in cancer research and treatment (Wu, Shi, & Kuo, 2001).

Tyrosinase Inhibition and Potential for Skin-Whitening

Methyl lucidenate F has been identified as a novel inhibitor of tyrosinase, an enzyme crucial in melanin biosynthesis. Its inhibitory action suggests potential use in developing skin-whitening agents or treatments for hyperpigmentation, offering an alternative to current treatments that may have high toxicities (Zhang et al., 2011).

Inhibition of Epstein-Barr Virus Activation

Compounds including methyl lucidenate F have shown potent inhibitory effects on the induction of the Epstein-Barr virus early antigen by tetradecanoylphorbol-13-acetate in Raji cells. This indicates potential for use in research or therapy related to the Epstein-Barr virus (Iwatsuki et al., 2003).

properties

Product Name

methyl lucidenate F

Molecular Formula

C28H38O6

Molecular Weight

470.6 g/mol

IUPAC Name

methyl (4R)-4-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

InChI

InChI=1S/C28H38O6/c1-15(8-9-22(33)34-7)16-12-21(32)28(6)24-17(29)13-19-25(2,3)20(31)10-11-26(19,4)23(24)18(30)14-27(16,28)5/h15-16,19H,8-14H2,1-7H3/t15-,16-,19+,26+,27-,28+/m1/s1

InChI Key

ZXYSCJISDAKHPX-IRFVERNZSA-N

Isomeric SMILES

C[C@H](CCC(=O)OC)[C@H]1CC(=O)[C@@]2([C@@]1(CC(=O)C3=C2C(=O)C[C@@H]4[C@@]3(CCC(=O)C4(C)C)C)C)C

Canonical SMILES

CC(CCC(=O)OC)C1CC(=O)C2(C1(CC(=O)C3=C2C(=O)CC4C3(CCC(=O)C4(C)C)C)C)C

synonyms

methyl lucidenate F
methyllucidenate F

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
methyl lucidenate F
Reactant of Route 2
methyl lucidenate F
Reactant of Route 3
methyl lucidenate F
Reactant of Route 4
methyl lucidenate F
Reactant of Route 5
methyl lucidenate F
Reactant of Route 6
methyl lucidenate F

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.